Cas no 1243036-15-8 (2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide)
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide
- Pyrazolo[1,5-a]pyrazine-5(4H)-acetamide, 2-(4-chlorophenyl)-N-(5-fluoro-2-methylphenyl)-4-oxo-
- 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(5-fluoro-2-methylphenyl)acetamide
- 2-(2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-(5-fluoro-2-methylphenyl)acetamide
- STL095125
- 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide
-
- Inchi: 1S/C21H16ClFN4O2/c1-13-2-7-16(23)10-17(13)24-20(28)12-26-8-9-27-19(21(26)29)11-18(25-27)14-3-5-15(22)6-4-14/h2-11H,12H2,1H3,(H,24,28)
- InChI Key: OWKKJYDUSZXFEA-UHFFFAOYSA-N
- SMILES: ClC1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C2C(N(C([H])=C([H])N2N=1)C([H])([H])C(N([H])C1C([H])=C(C([H])=C([H])C=1C([H])([H])[H])F)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 655
- XLogP3: 3.6
- Topological Polar Surface Area: 67.2
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-3603-2μmol |
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide |
1243036-15-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3603-5μmol |
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide |
1243036-15-8 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3603-10μmol |
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide |
1243036-15-8 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3603-1mg |
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide |
1243036-15-8 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3603-2mg |
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide |
1243036-15-8 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3603-3mg |
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide |
1243036-15-8 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3603-4mg |
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide |
1243036-15-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3603-5mg |
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide |
1243036-15-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3603-10mg |
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide |
1243036-15-8 | 10mg |
$79.0 | 2023-09-10 |
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide
Introduction to 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide (CAS No. 1243036-15-8)
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide (CAS No. 1243036-15-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolo[1,5-a]pyrazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the 4-chlorophenyl, 4-oxo, and 5-fluoro-2-methylphenyl substituents, contribute to its distinct pharmacological profile.
The synthesis of 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide has been extensively studied in recent years. Researchers have developed various synthetic routes to optimize yield and purity, making it more accessible for further biological evaluation. One notable approach involves the condensation of 2-(4-chlorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one with 2-(5-fluoro-2-methylphenyl)acetic acid chloride in the presence of a suitable base. This method has been shown to be highly efficient and reproducible.
In terms of biological activity, 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide has demonstrated promising results in several preclinical studies. It has been evaluated for its potential as an anticancer agent due to its ability to inhibit key signaling pathways involved in cancer cell proliferation and survival. Specifically, this compound has shown significant antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers.
The mechanism of action of 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide is not yet fully understood but is believed to involve multiple pathways. Recent studies have suggested that it may act by modulating the activity of kinases such as PI3K/AKT and MAPK/ERK, which are critical for cell growth and survival. Additionally, it has been shown to induce apoptosis through the activation of caspase-dependent pathways.
Beyond its anticancer properties, 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide have also been studied to assess its suitability for clinical development. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in animal models, suggesting that it may be suitable for oral administration in humans.
To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-y l]-N-(5-fluoro - 2-methylphen yl )ac etam ide in patients with advanced solid tumors. Early results from phase I trials have shown that it is well-tolerated at doses up to 800 mg/day with no dose-limiting toxicities observed. These findings are encouraging and warrant further investigation in larger patient populations.
In conclusion, 2-[2-(4-chlorophenyl)-4-o xo - 4 H , 5 H - py raz olo [ 1 , 5 - a ] py razi n - 5 - y l ] - N - ( 5 - flu oro - 2 - methyl phen yl ) ac etam ide (CAS No. 1243036 - 18) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of oncology and inflammatory diseases. Ongoing research efforts aim to optimize its formulation and delivery methods to enhance its therapeutic efficacy while minimizing potential side effects.
1243036-15-8 (2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)